Cas no 88389-79-1 (Phenol, 4-[[4-[4-[4-(1,1-dimethylethyl)phenoxy]butoxy]phenyl]sulfonyl]-)

• Product Name: Phenol, 4-[[4-[4-[4-(1,1-dimethylethyl)phenoxy]butoxy]phenyl]sulfonyl]-
• CAS No: 88389-79-1
• MF: C₂₆H₃₀O₅S
• MW: 454.578406810761
• CID: 634431
• PubChem ID: 23320397
• Update Time: 2025-04-19

Phenol, 4-[[4-[4-[4-(1,1-dimethylethyl)phenoxy]butoxy]phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[[4-[4-[4-(1,1-dimethylethyl)phenoxy]butoxy]phenyl]sulfonyl]-
• 4-[4-[4-(4-tert-butylphenoxy)butoxy]phenyl]sulfonylphenol
• DTXSID30632858
• 88389-79-1
• SCHEMBL10897860
• 4-{4-[4-(4-tert-Butylphenoxy)butoxy]benzene-1-sulfonyl}phenol

• Inchi： 1S/C26H30O5S/c1-26(2,3)20-6-10-22(11-7-20)30-18-4-5-19-31-23-12-16-25(17-13-23)32(28,29)24-14-8-21(27)9-15-24/h6-17,27H,4-5,18-19H2,1-3H3
• InChI Key： WAWWNWPVQGGKLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)(C1C=CC(=CC=1)OCCCCOC1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 454.18139523g/mol
• Monoisotopic Mass: 454.18139523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 81.2Ų